Cas no 288252-38-0 (1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride)

1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride structure
288252-38-0 structure
Product Name:1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride
CAS No:288252-38-0
MF:C11H8Cl2N2O
MW:255.10002040863
MDL:MFCD03407325
CID:252280
PubChem ID:2776128
Update Time:2025-04-19

1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonylchloride, 1-(4-chlorophenyl)-5-methyl-
    • 1-(4-CHLOROPHENYL)-5-METHYL-1H-PYRAZOLE-4-CARBONYL CHLORIDE
    • 1-(4-chlorophenyl)-5-methylpyrazole-4-carbonyl chloride
    • 1-(4-chloro-phenyl)- 5-methyl-1H-pyrazole-4-carbonyl chloride
    • 1-(4-chlorophenyl)-5-methylpyrazole-4-carboxylic chloride
    • AC1MCQQI
    • AG-E-93155
    • CC00081
    • CTK1A1252
    • SBB101545
    • DTXSID20379826
    • MS-22158
    • J-503285
    • 288252-38-0
    • 1H-Pyrazole-4-carbonyl chloride, 1-(4-chlorophenyl)-5-methyl-
    • SCHEMBL1420171
    • 1-(4-chloro-phenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride
    • KUQHQFYKJPXTNB-UHFFFAOYSA-N
    • FT-0605693
    • MFCD03407325
    • 1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride
    • MDL： MFCD03407325
    • Inchi： 1S/C11H8Cl2N2O/c1-7-10(11(13)16)6-14-15(7)9-4-2-8(12)3-5-9/h2-6H,1H3
    • InChI Key： KUQHQFYKJPXTNB-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)N1C(C)=C(C(=O)Cl)C=N1

Computed Properties

  • Exact Mass: 254.00100
  • Monoisotopic Mass: 254.0013683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.39
  • Melting Point: 115 °C
  • Boiling Point: 358.7°C at 760 mmHg
  • Flash Point: 170.7°C
  • Refractive Index: 1.627
  • PSA: 34.89000
  • LogP: 3.21310

1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride Security Information

  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Safety Term：S26;S36/37/39;S45
  • Risk Phrases：R34

1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C613798-50mg
1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride
 288252-38-0
50mg
 $ 50.00 2022-06-06
TRC
C613798-100mg
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100mg
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C613798-500mg
1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride
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 $ 160.00 2022-06-06
Apollo Scientific
OR22964-1g
1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride
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 £240.00 2025-02-19
Apollo Scientific
OR22964-5g
1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride
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5g
 £800.00 2025-02-19
abcr
AB149213-250 mg
1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride; 95%
 288252-38-0
250MG
 €50.50 2022-03-05
abcr
AB149213-1 g
1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride; 95%
 288252-38-0
1g
 €138.00 2022-03-05
abcr
AB149213-250mg
1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride; 95%
 288252-38-0
250mg
 €50.50 2023-09-17
abcr
AB149213-1g
1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride, 95%; .
 288252-38-0 95%
1g
 €149.00 2024-04-17

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